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Compound of Interest

Compound Name: Ldh-IN-1

Cat. No.: B10800871 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Ldh-IN-1 was found in the available

resources. The following guidance is based on general laboratory safety principles for handling

chemical compounds of unknown toxicity. It is imperative that a thorough risk assessment be

conducted by the user within their specific laboratory environment before handling this

compound. This document should be used as a supplement to, not a replacement for,

institutional safety protocols and the judgment of a qualified safety professional.

Immediate Safety and Handling Precautions
Given the absence of specific toxicological data for Ldh-IN-1, a cautious approach is

mandatory. Assume the compound is hazardous upon inhalation, ingestion, and skin contact.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to minimize exposure.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a barrier against

direct skin contact. Double-

gloving offers additional

protection in case of a breach

of the outer glove.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes

and airborne particles of the

compound.

Body Protection
A buttoned lab coat, long

pants, and closed-toe shoes.

Prevents incidental skin

contact and contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical

fume hood is required. If

weighing or manipulating

powder outside of a fume

hood, a NIOSH-approved

respirator (e.g., N95 or higher)

may be necessary based on a

risk assessment.

Minimizes the risk of inhaling

airborne particles of the

compound.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within a certified chemical fume hood. Have spill cleanup materials readily

available.

Weighing and Aliquoting: If handling a solid form, perform all weighing and aliquoting within a

chemical fume hood or a powder containment hood to prevent inhalation of dust.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

avoid splashing.

General Conduct: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound, even if gloves were worn.
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Operational and Disposal Plans
Storage
Store Ldh-IN-1 in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated

area away from incompatible materials. Consult the supplier's recommendations for optimal

storage temperature.

Spill Management
In the event of a spill:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the substance.

Clean: Carefully sweep or wipe up the contained material. Place all contaminated materials

into a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal
Dispose of Ldh-IN-1 and any contaminated materials (e.g., gloves, absorbent pads, pipette

tips) as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous

waste disposal. Do not dispose of down the drain or in the regular trash.

Quantitative Data Summary
As no specific SDS for Ldh-IN-1 is available, the following table indicates the types of

quantitative data that are essential for a full safety assessment. Researchers should seek this

information from the supplier.
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Property Value

Molecular Formula C₃₀H₂₆N₄O₄S₂

Molecular Weight 570.7 g/mol

CAS Number 1964515-43-2

Appearance Not Available

Odor Not Available

Melting Point Not Available

Boiling Point Not Available

Flash Point Not Available

Solubility Not Available

Acute Toxicity (Oral, Dermal, Inhalation) Not Available

Skin Corrosion/Irritation Not Available

Serious Eye Damage/Irritation Not Available

Carcinogenicity Not Available

Signaling Pathway and Experimental Workflow
LDH Signaling Pathway Inhibition
Lactate dehydrogenase (LDH) is a critical enzyme in the anaerobic glycolytic pathway,

catalyzing the conversion of pyruvate to lactate.[1][2] This process is often upregulated in

cancer cells (the Warburg effect) to support rapid proliferation. Ldh-IN-1 is an inhibitor of LDH,

blocking this metabolic pathway. The expression of LDH itself is regulated by various signaling

pathways, including negative regulation by KLF4 and positive regulation by FGFR1.[3][4]
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Simplified LDH Signaling Pathway and Inhibition
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Caption: Inhibition of the LDH-mediated conversion of pyruvate to lactate by Ldh-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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